Cas no 2227725-35-9 (3,3,5-trimethylcyclohexyl chloroformate)

• Product Name: 3,3,5-trimethylcyclohexyl chloroformate
• CAS No: 2227725-35-9
• MF: C₁₀H₁₇ClO₂
• MW: 204.693782567978
• CID: 5985600
• PubChem ID: 165600931
• Update Time: 2025-10-31

3,3,5-trimethylcyclohexyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 3,3,5-trimethylcyclohexyl chloroformate
• 2227725-35-9
• EN300-1612870

• Inchi： 1S/C10H17ClO2/c1-7-4-8(13-9(11)12)6-10(2,3)5-7/h7-8H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： VAMIDYNYKHMITK-HTQZYQBOSA-N
• SMILES： ClC(=O)O[C@@H]1C[C@@H](C)CC(C)(C)C1

Computed Properties

• Exact Mass: 204.0917075g/mol
• Monoisotopic Mass: 204.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 3,3,5-trimethylcyclohexyl chloroformate

Comprehensive Overview of 3,3,5-Trimethylcyclohexyl Chloroformate (CAS No. 2227725-35-9)

3,3,5-Trimethylcyclohexyl chloroformate (CAS No. 2227725-35-9) is a specialized organic compound widely utilized in pharmaceutical and fine chemical synthesis. This compound belongs to the class of chloroformates, which are known for their reactivity as acylating agents. The unique structure of 3,3,5-trimethylcyclohexyl moiety enhances its stability and selectivity in reactions, making it a valuable intermediate for researchers and industrial applications.

In recent years, the demand for high-purity intermediates like 3,3,5-trimethylcyclohexyl chloroformate has surged due to advancements in drug discovery and green chemistry. Researchers frequently search for "CAS 2227725-35-9 applications" or "synthesis of 3,3,5-trimethylcyclohexyl derivatives," reflecting its relevance in modern synthetic workflows. Its role in constructing complex molecular architectures, such as steroids and terpenes, further underscores its importance.

The compound’s physicochemical properties, including its molecular weight (C10H17ClO2) and solubility profile, are critical for optimizing reaction conditions. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a topic often queried as "how to analyze 3,3,5-trimethylcyclohexyl chloroformate." These methods ensure compliance with stringent quality control standards in pharmaceutical manufacturing.

Environmental and safety considerations are also trending topics. While 3,3,5-trimethylcyclohexyl chloroformate is not classified as hazardous under standard regulations, proper handling protocols—such as using anhydrous conditions and inert atmospheres—are emphasized in search queries like "safe storage of chloroformates." This aligns with the broader industry shift toward sustainable chemistry practices.

Innovative applications of CAS 2227725-35-9 extend to material science, where it serves as a crosslinking agent for polymers. Searches for "3,3,5-trimethylcyclohexyl chloroformate in polymer chemistry" highlight its versatility beyond traditional organic synthesis. Its compatibility with catalysts and ligands further expands its utility in asymmetric catalysis, a field gaining traction in academic and industrial research.

To address common user questions, the synthesis of 3,3,5-trimethylcyclohexyl chloroformate typically involves the reaction of 3,3,5-trimethylcyclohexanol with phosgene derivatives under controlled conditions. Queries such as "alternative reagents to phosgene for chloroformate synthesis" reflect the community’s interest in safer methodologies. Recent publications explore substitutes like triphosgene or carbonyl diimidazole, aligning with green chemistry principles.

In summary, 3,3,5-trimethylcyclohexyl chloroformate (CAS No. 2227725-35-9) is a multifaceted compound bridging gaps between pharmaceuticals, materials, and sustainable synthesis. Its evolving applications and adherence to modern safety standards make it a subject of ongoing research and commercial interest.